Cas no 74402-59-8 (2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester)
74402-59-8 structure
Product Name:2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester
CAS No:74402-59-8
MF:C9H9N3O2
MW:191.186661481857
CID:556446
PubChem ID:45115801
Update Time:2025-04-19
2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester
- Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester (9CI)
- METHYL 3-CYANO-5,6-DIMETHYLPYRAZINE-2-CARBOXYLATE
- PYRAZINECARBOXYLIC ACID, 3-CYANO-5,6-DIMETHYL-, METHYL ESTER (9CI)
- DTXSID20668363
- 74402-59-8
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- Inchi: 1S/C9H9N3O2/c1-5-6(2)12-8(9(13)14-3)7(4-10)11-5/h1-3H3
- InChI Key: WUNPHRVUCSJGOM-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C#N)N=C(C)C(C)=N1)=O
Computed Properties
- Exact Mass: 191.069
- Monoisotopic Mass: 191.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.8
- Topological Polar Surface Area: 75.9A^2
2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
74402-59-8 (2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester) Related Products
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